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Compound of Interest

Compound Name: Linagliptin-d4

Cat. No.: B15142624 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals handling Linagliptin-d4. The following procedural

guidance is designed to ensure safe operational handling and disposal in a laboratory setting.

Personal Protective Equipment (PPE)
When handling Linagliptin-d4, it is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE.[1][2][3]
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PPE Category Specification Standard Compliance

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.[3][4]
EN 166 (EU) or NIOSH (US)[3]

Skin Protection

Chemical-impermeable gloves

(must be inspected prior to

use) and a lab coat.[2][3]

Fire/flame resistant and

impervious clothing may be

required.[2][3]

EU Directive 89/686/EEC, EN

374[2][3]

Respiratory Protection

To be used if ventilation is

inadequate or as a backup to

engineering controls. A

NIOSH-approved N100 or

CEN-approved FFP3

particulate respirator is

recommended. If it's the sole

means of protection, a full-face

supplied air respirator should

be used.[3]

NIOSH or CEN approved

Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Linagliptin-d4 and

ensuring a safe laboratory environment.[1]

Handling:

Work in a well-ventilated area, preferably in a laboratory fume hood or with other local

exhaust ventilation.[1][3][4]

Avoid the formation of dust and aerosols.[2][3]

Prevent contact with skin and eyes.[2][3]

Use non-sparking tools to prevent fire from electrostatic discharge.[2]
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Wash hands thoroughly after handling.[2]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[3]

For long-term storage, maintain the compound in a refrigerator.[5][6]

Storage Condition Temperature Range

Long-term Storage 2-8°C

Stock Solution (-20°C) Use within 1 month[7][8]

Stock Solution (-80°C) Use within 6 months[7][8]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, follow these procedures.

Accidental Release:

Evacuate personnel to a safe area.[2]

Ensure adequate ventilation.[2][3]

Avoid inhaling dust.[3] Do not touch damaged containers or spilled material without

appropriate protective clothing.[3]

Prevent further leakage or spillage if it is safe to do so.[2]

Sweep or vacuum up the spillage and collect it in a suitable container for disposal.[3]

Clean the surface thoroughly to remove residual contamination.[3]

First Aid:
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Exposure Route First Aid Procedure

Inhalation
If breathing is difficult, move the person to fresh

air. If symptoms persist, call a physician.[3]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor.[2][3]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[2][3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2][3]

Disposal Plan
Dispose of Linagliptin-d4 and its contaminated packaging in accordance with all federal, state,

and local regulations.[9]

Unused Product: Excess and expired materials should be offered to a licensed hazardous

material disposal company.[3] The product may be burned in a chemical incinerator

equipped with an afterburner and scrubber.[3]

Contaminated Packaging: Dispose of as unused product.[9]

Environmental Precautions: Avoid discharge into drains, water courses, or onto the ground.

[3]

Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling Linagliptin-d4 in a

laboratory setting.
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Caption: Workflow for Safe Handling of Linagliptin-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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